2-ethoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)acetamide hydrochloride

• IUPAC Name: 2-ethoxy-N-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C11H23N3O4S.ClH/c1-3-18-10-11(15)12-4-5-13-6-8-14(9-7-13)19(2,16)17;/h3-10H2,1-2H3,(H,12,15);1H
• InChI Key: DMUYBOPAVYJZMU-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1CCN(CC1)S(=O)(=O)C.Cl
• Molecular Formula: C11H24ClN3O4S
• Molecular Weight: 329.85 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name, but without specific data such as NMR or crystallography, a detailed analysis is not possible. It contains a piperazine ring, which is a common feature in many pharmaceuticals.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly stated in the available literature. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound could involve further exploration of its potential pharmacological activities, given its structural similarity to cetirizine. This could include in vitro and in vivo studies to evaluate its potential as an antihistamine or other therapeutic uses.

Mechanism of Action

Target of Action

It is known that piperazine derivatives, which this compound is a part of, are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . These drugs target a wide range of receptors and enzymes, indicating the potential for diverse biological activity.

Mode of Action

Piperazine derivatives are known to interact with their targets in various ways, leading to changes in cellular function .

Biochemical Pathways

Piperazine derivatives are known to affect a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Given the wide range of biological activities associated with piperazine derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular level .